Cas no 162655-06-3 (7-Octen-4-one, 2,6-dimethyl-8-(phenylsulfonyl)-, (6R,7E)-)

• Product name: 7-Octen-4-one, 2,6-dimethyl-8-(phenylsulfonyl)-, (6R,7E)-
• CAS No: 162655-06-3
• MF: C₁₆H₂₂O₃S
• MW: 294.409083843231
• CID: 1343206
• PubChem ID: 71353842

7-Octen-4-one, 2,6-dimethyl-8-(phenylsulfonyl)-, (6R,7E)- Chemical and Physical Properties

Names and Identifiers

• 7-Octen-4-one, 2,6-dimethyl-8-(phenylsulfonyl)-, (6R,7E)-
• (6R)-8-(benzenesulfonyl)-2,6-dimethyloct-7-en-4-one
• DTXSID00778555
• 162655-06-3

• Inchi： InChI=1S/C16H22O3S/c1-13(2)11-15(17)12-14(3)9-10-20(18,19)16-7-5-4-6-8-16/h4-10,13-14H,11-12H2,1-3H3/t14-/m0/s1
• InChI Key： NLSJVHIHDRQKQE-AWEZNQCLSA-N
• SMILES： CC(C)CC(=O)CC(C)C=CS(=O)(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 294.12906
• Monoisotopic Mass: 294.12896573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 59.6Ų
• XLogP3: 3

Experimental Properties

• PSA: 51.21